Cas no 2387568-76-3 (tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid))
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate
- tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid)
-
- MDL: MFCD32670475
- Inchi: 1S/C10H20N2O3.C2H2O4/c1-10(2,3)15-9(14)12-7-6-11-5-4-8(7)13;3-1(4)2(5)6/h7-8,11,13H,4-6H2,1-3H3,(H,12,14);(H,3,4)(H,5,6)/t7-,8+;/m0./s1
- InChI Key: PYSJHAYLPOIBKE-KZYPOYLOSA-N
- SMILES: C(=O)(O)C(=O)O.N([C@H]1CNCC[C@H]1O)C(=O)OC(C)(C)C
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D684200-1G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 1g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | D684200-5G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 5g |
$1675 | 2024-07-21 | |
| eNovation Chemicals LLC | D684200-10G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 10g |
$2795 | 2024-07-21 | |
| eNovation Chemicals LLC | D684200-25G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 25g |
$4860 | 2023-09-02 | |
| eNovation Chemicals LLC | D684200-100mg |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | D684200-250mg |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 250mg |
$230 | 2024-07-21 | |
| eNovation Chemicals LLC | D684200-500mg |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;oxalic acid |
2387568-76-3 | 97% | 500mg |
$370 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS63425-3-1G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) |
2387568-76-3 | 97% | 1g |
¥ 2,970.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS63425-3-5G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) |
2387568-76-3 | 97% | 5g |
¥ 8,910.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS63425-3-10G |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) |
2387568-76-3 | 97% | 10g |
¥ 14,850.00 | 2023-04-06 |
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid)
tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid)
The compound tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) (CAS No. 2387568-76-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug development due to their ability to interact with biological systems in a controlled manner. The stereochemistry of the molecule, as indicated by the (3S,4R) configuration, plays a crucial role in its biological activity and selectivity.
Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds. The (3S,4R)-4-hydroxy-3-piperidyl moiety in this compound is a key feature that contributes to its unique pharmacokinetic properties. Researchers have demonstrated that this configuration enhances the compound's ability to cross cellular membranes, making it a promising candidate for targeted drug delivery systems.
The tert-butyl group attached to the carbamate moiety serves as a protective group during synthesis and also influences the compound's stability. This group can be easily removed under specific conditions, allowing for controlled release of the active pharmacophore. The hemi(oxalic acid) component further modulates the compound's solubility and bioavailability, which are critical factors in drug efficacy.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and subsequent stereochemical resolution. The use of advanced chromatographic techniques ensures the isolation of the desired enantiomer with high purity. Recent advancements in asymmetric catalysis have also provided alternative routes for synthesizing this compound, reducing production costs and improving scalability.
From a pharmacological perspective, this compound has shown potential as a precursor for bioactive molecules. Its ability to act as a prodrug has been explored in recent studies, where it was demonstrated that upon enzymatic cleavage, it releases active metabolites with therapeutic effects. This property makes it an attractive candidate for developing drugs with reduced side effects and improved patient compliance.
The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its potential to bind to specific protein targets with high affinity. Such insights are invaluable for designing analogs with enhanced potency and selectivity.
In conclusion, tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it a versatile building block for drug development. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the creation of innovative therapeutic agents.
2387568-76-3 (tert-butyl N-[(3S,4R)-4-hydroxy-3-piperidyl]carbamate;hemi(oxalic acid)) Related Products
- 959759-30-9(Tert-butyl N-(4-hydroxypiperidin-3-yl)carbamate)
- 1932536-58-7(tert-butyl N-[(3S,4S)-4-hydroxypiperidin-3-yl]carbamate)
- 1262407-41-9(tert-butyl N-(4-methoxypiperidin-3-yl)carbamate)
- 859854-68-5(tert-butyl N-[trans-4-hydroxy-3-piperidyl]carbamate)
- 1549812-78-3(tert-butyl N-[(3R,4S)-4-hydroxypiperidin-3-yl]carbamate)
- 1549812-73-8(Tert-butyl N-[(3S,4R)-4-hydroxypiperidin-3-yl]carbamate)
- 1502766-14-4(tert-butyl N-(5-hydroxypiperidin-3-yl)carbamate)
- 1523541-91-4(tert-butyl N-[(3R,4R)-4-hydroxypiperidin-3-yl]carbamate)
- 1932019-20-9(tert-butyl N-[(3R,4R)-4-methoxypiperidin-3-yl]carbamate)
- 2007920-72-9(tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate)